2-Chloro-6-(4-isocyanatophenoxy)pyridine

• CAS No.: 57191-39-6
• Molecular Formula: C12H7ClN2O2
• Molecular Weight: 246.65 g/mol
• IUPAC Name: 2-chloro-6-(4-isocyanatophenoxy)pyridine
• InChI: InChI=1S/C12H7ClN2O2/c13-11-2-1-3-12(15-11)17-10-6-4-9(5-7-10)14-8-16/h1-7H
• InChI Key: BWEDGBISICVOKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Cl)OC2=CC=C(C=C2)N=C=O

Description

2-Chloro-6-(4-isocyanatophenoxy)pyridine is a useful research compound. Its molecular formula is C12H7ClN2O2 and its molecular weight is 246.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stream of phosgene was passed into 120 ml. of dry toluene maintained at a temperature of about 0 to about 5° C. until a weight of 13.4 grams (0.135 mole) had been absorbed. 4-((6-Chloro-2-pyridinyl)oxy)benzenamine (10.0 grams; 0.045 mole) in 100 ml. of dry toluene was then added to the stirred phosgene solution over a period of about 15 minutes while maintaining the reaction temperature within a range of about 2° to about 5° C. Following the completion of the addition, the reaction mixture was stirred for about 20 minutes and the reaction temperature then gradually raised as excess phosgene was purged with a stream of nitrogen. When a reaction temperature of about 85° C. was attained, the reaction mixture became clear. The toluene solvent was then substantially removed under reduced pressure and hexane added to the residue to give the desired 4-((6-chloro-2-pyridinyl)oxy)phenyl isocyanate product as a white crystalline product having a melting point of 96° -97° C.